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Compound of Interest

Compound Name:
4-(4-

Diethylaminophenylazo)pyridine

Cat. No.: B1340596 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document summarizes the currently available information on 4-(4-
Diethylaminophenylazo)pyridine. Data for this specific compound is limited, and therefore,

some sections of this guide are based on findings from closely related analogues. This

information is intended for research purposes only and not for human or veterinary use.

Introduction
4-(4-Diethylaminophenylazo)pyridine is a heterocyclic azo dye containing a pyridine ring and

a diethylaniline moiety. Azo compounds are a well-established class of chemicals with diverse

applications, including as dyes, indicators, and in recent years, as potential therapeutic agents.

The presence of the pyridine ring, a common scaffold in medicinal chemistry, and the

diethylamino group, an electron-donating substituent, suggests that this molecule may possess

interesting biological and chemical properties worthy of investigation. Pyridine-containing azo

dyes have been explored for their dyeing capabilities and potential antimicrobial activities.[1][2]

[3] This guide provides a summary of the known chemical properties, a likely synthesis

protocol, and explores the potential research applications of 4-(4-
Diethylaminophenylazo)pyridine based on available data for analogous compounds.
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Limited experimental data is available for 4-(4-Diethylaminophenylazo)pyridine. The

following table summarizes the basic chemical properties.

Property Value Reference

Molecular Formula C₁₅H₁₈N₄ [4]

Molecular Weight 254.33 g/mol [4]

Synonyms

4-(4'-Pyridylazo)-N,N-

diethylaniline; diethyl-[4-

(pyridin-4-ylazo)-phenyl]-

amine; (E)-N,N-diethyl-4-

(pyridin-4-yldiazenyl)aniline;

N,N-Diethyl-4-[(E)-(pyridin-4-

yl)diazenyl]aniline

[4]

Purity
98% (as commercially

available)
[4]

Synthesis
A detailed experimental protocol for the synthesis of 4-(4-Diethylaminophenylazo)pyridine
has not been published. However, a reliable synthesis can be inferred from the published

procedure for the closely related isomer, N,N-Diethyl-4-[(E)-(pyridin-3-yl)diazenyl]aniline.[5] The

proposed synthesis involves a diazotization reaction of 4-aminopyridine followed by an azo

coupling reaction with N,N-diethylaniline.

Experimental Protocol: Proposed Synthesis
Materials:

4-Aminopyridine

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

N,N-Diethylaniline[6]
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Sodium hydroxide (NaOH) or other suitable base

Ethanol

Ice

Procedure:

Diazotization of 4-Aminopyridine:

Dissolve 4-aminopyridine in a dilute solution of hydrochloric acid and cool the mixture to 0-

5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 4-

aminopyridine solution while maintaining the temperature between 0-5 °C.

Stir the mixture for a short period at this temperature to ensure the complete formation of

the 4-pyridinediazonium chloride salt.

Azo Coupling:

In a separate vessel, dissolve N,N-diethylaniline in ethanol and cool the solution in an ice

bath.

Slowly add the freshly prepared, cold 4-pyridinediazonium chloride solution to the N,N-

diethylaniline solution with vigorous stirring.

Maintain the temperature below 5 °C during the addition.

After the addition is complete, slowly add a solution of sodium hydroxide or another

suitable base to make the reaction mixture alkaline, which facilitates the coupling reaction.

A colored precipitate should form.

Isolation and Purification:

Allow the reaction to stir in the cold for a few hours to ensure complete precipitation.

Collect the crude product by filtration and wash it with cold water.
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The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, to yield red, plate-like crystals.[5]

Synthesis Workflow Diagram

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Isolation & Purification

4-Aminopyridine in HCl (aq)

4-Pyridinediazonium Chloride
(0-5 °C)

 Add dropwise

NaNO2 (aq)

 Add dropwise

Reaction Mixture
(pH adjustment with base)

 Add slowly to

N,N-Diethylaniline in Ethanol

Crude Product (Precipitate)

 Filtration

Purified 4-(4-Diethylaminophenylazo)pyridine

 Recrystallization

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-(4-Diethylaminophenylazo)pyridine.

Potential Research Applications
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While specific biological data for 4-(4-Diethylaminophenylazo)pyridine is lacking, the

structural motifs present in the molecule suggest several avenues for research.

Antimicrobial and Antifungal Activity
Pyridine-containing azo dyes have demonstrated promising antimicrobial and antifungal

activities.[1][2][3] Therefore, it is plausible that 4-(4-Diethylaminophenylazo)pyridine could be

investigated for its efficacy against various bacterial and fungal strains.

Anticancer and Antiproliferative Studies
Pyridine derivatives are a cornerstone of many anticancer drugs.[7] The antiproliferative activity

of novel pyridine compounds is an active area of research.[8] Investigating the cytotoxic effects

of 4-(4-Diethylaminophenylazo)pyridine on various cancer cell lines could be a valuable

research direction.

Dyeing and Material Science
As a colored compound, this chemical has potential applications as a disperse dye for synthetic

fibers like polyester.[9] Furthermore, related azo dyes have been studied for their non-linear

optical properties, which could be relevant in materials science.[5][10]

Signaling Pathways and Mechanism of Action
(Hypothetical)
The mechanism of action for the potential biological activities of 4-(4-
Diethylaminophenylazo)pyridine is currently unknown. For many pyridine-based drugs, the

nitrogen atom of the pyridine ring is crucial for binding to biological targets. Research into the

mechanism would likely involve computational docking studies to predict potential protein

targets, followed by in vitro assays to validate these interactions.

A hypothetical workflow for investigating the mechanism of action is presented below.
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Identify Biological Activity
(e.g., Antiproliferative)

Computational Docking Studies
(Predict Protein Targets)

In Vitro Binding Assays
(e.g., SPR, ITC)

Cell-Based Assays
(Target Engagement & Pathway Analysis)

Elucidation of Signaling Pathway

Click to download full resolution via product page

Caption: A logical workflow for investigating the mechanism of action.

Conclusion and Future Directions
4-(4-Diethylaminophenylazo)pyridine is a research chemical with potential applications in

medicinal chemistry and material science. While direct experimental data is scarce, its

structural similarity to other biologically active pyridine azo dyes suggests that it warrants

further investigation. Future research should focus on:

Confirmation of the proposed synthesis and full chemical characterization.

Screening for biological activity, including antimicrobial, antifungal, and antiproliferative

effects.

If biological activity is confirmed, subsequent studies to elucidate the mechanism of action

and identify molecular targets.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1340596?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exploration of its properties as a dye and for applications in materials science.

This technical guide provides a foundational understanding of 4-(4-
Diethylaminophenylazo)pyridine based on the currently available information and highlights

its potential as a subject for future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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